Cas no 1216779-73-5 (N-[2-(dimethylamino)ethyl]-N-(4-fluoro-1,3-benzothiazol-2-yl)furan-2-carboxamide hydrochloride)

N-[2-(Dimethylamino)ethyl]-N-(4-fluoro-1,3-benzothiazol-2-yl)furan-2-carboxamide hydrochloride is a synthetic small-molecule compound featuring a benzothiazole core modified with a fluorinated substituent and a furan-2-carboxamide moiety. The dimethylaminoethyl side chain enhances solubility and bioavailability, while the hydrochloride salt improves stability and handling. This compound is of interest in medicinal chemistry due to its potential as a pharmacophore for targeting specific biological pathways. The fluorine substitution may influence binding affinity and metabolic stability, making it a candidate for further research in drug development. Its well-defined structure allows for precise modifications to optimize physicochemical and pharmacological properties.
N-[2-(dimethylamino)ethyl]-N-(4-fluoro-1,3-benzothiazol-2-yl)furan-2-carboxamide hydrochloride structure
1216779-73-5 structure
Product Name:N-[2-(dimethylamino)ethyl]-N-(4-fluoro-1,3-benzothiazol-2-yl)furan-2-carboxamide hydrochloride
CAS No:1216779-73-5
MF:C16H17ClFN3O2S
MW:369.84148478508
CID:5507407
Update Time:2025-08-04

N-[2-(dimethylamino)ethyl]-N-(4-fluoro-1,3-benzothiazol-2-yl)furan-2-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

    • N-[2-(dimethylamino)ethyl]-N-(4-fluoro-1,3-benzothiazol-2-yl)furan-2-carboxamide:hydrochloride
    • N-[2-(dimethylamino)ethyl]-N-(4-fluoro-1,3-benzothiazol-2-yl)furan-2-carboxamide hydrochloride
    • Inchi: 1S/C16H16FN3O2S.ClH/c1-19(2)8-9-20(15(21)12-6-4-10-22-12)16-18-14-11(17)5-3-7-13(14)23-16;/h3-7,10H,8-9H2,1-2H3;1H
    • InChI Key: XEKMDQZZUIRVGV-UHFFFAOYSA-N
    • SMILES: N(C1=NC2=C(C=CC=C2S1)F)(CCN(C)C)C(C1OC=CC=1)=O.Cl

N-[2-(dimethylamino)ethyl]-N-(4-fluoro-1,3-benzothiazol-2-yl)furan-2-carboxamide hydrochloride Pricemore >>

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N-[2-(dimethylamino)ethyl]-N-(4-fluoro-1,3-benzothiazol-2-yl)furan-2-carboxamide hydrochloride Related Literature

Additional information on N-[2-(dimethylamino)ethyl]-N-(4-fluoro-1,3-benzothiazol-2-yl)furan-2-carboxamide hydrochloride

N-[2-(Dimethylamino)ethyl]-N-(4-Fluoro-1,3-benzothiazol-2-yl)furan-2-carboxamide Hydrochloride (CAS No. 1216779-73-5)

N-[2-(Dimethylamino)ethyl]-N-(4-fluoro-1,3-benzothiazol-2-yl)furan-2-carboxamide hydrochloride (CAS No. 1216779-73-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzothiazoles and is characterized by its unique structural features, including a furan ring, a benzothiazole moiety, and a dimethylaminoethyl group. These structural elements contribute to its pharmacological properties, making it a promising candidate for various therapeutic uses.

The furan ring in the structure of N-[2-(dimethylamino)ethyl]-N-(4-fluoro-1,3-benzothiazol-2-yl)furan-2-carboxamide hydrochloride is known for its aromaticity and stability, which can enhance the compound's bioavailability and metabolic stability. The benzothiazole moiety, on the other hand, is a common scaffold in pharmaceuticals due to its ability to modulate various biological targets, including enzymes and receptors. The presence of the dimethylaminoethyl group further enhances the compound's lipophilicity and can improve its ability to cross cell membranes.

Recent studies have explored the potential of N-[2-(dimethylamino)ethyl]-N-(4-fluoro-1,3-benzothiazol-2-yl)furan-2-carboxamide hydrochloride as an inhibitor of specific enzymes involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. The mechanism of action involves binding to the active site of the enzyme, thereby preventing substrate binding and inhibiting enzymatic activity.

In addition to its enzymatic inhibition properties, N-[2-(dimethylamino)ethyl]-N-(4-fluoro-1,3-benzothiazol-2-yl)furan-2-carboxamide hydrochloride has been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that it can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. This makes it a promising candidate for treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The hydrochloride salt form of this compound is particularly advantageous for pharmaceutical applications due to its improved solubility and stability. The hydrochloride salt enhances the compound's aqueous solubility, which is crucial for formulation and delivery in drug development. This form also improves the compound's shelf life and reduces the risk of degradation during storage and transportation.

Clinical trials are currently underway to evaluate the safety and efficacy of N-[2-(dimethylamino)ethyl]-N-(4-fluoro-1,3-benzothiazol-2-yl)furan-2-carboxamide hydrochloride in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and suggest that further clinical development is warranted.

In conclusion, N-[2-(dimethylamino)ethyl]-N-(4-fluoro-1,3-benzothiazol-2-yl)furan-2-carboxamide hydrochloride (CAS No. 1216779-73-5) represents a promising molecule with potential applications in various therapeutic areas. Its unique structural features and pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and clinical potential, this compound may play a significant role in advancing treatments for a range of diseases.

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